Cas no 1850833-34-9 (2-Methyl-3-(oxolan-2-yl)butanoic acid)
2-Methyl-3-(oxolan-2-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-2584645
- 1850833-34-9
- 2-methyl-3-(oxolan-2-yl)butanoic acid
- 2-Methyl-3-(oxolan-2-yl)butanoic acid
-
- MDL: MFCD30217520
- Inchi: 1S/C9H16O3/c1-6(7(2)9(10)11)8-4-3-5-12-8/h6-8H,3-5H2,1-2H3,(H,10,11)
- InChI Key: OOVQUNWUIGOJTJ-UHFFFAOYSA-N
- SMILES: O1CCCC1C(C)C(C(=O)O)C
Computed Properties
- Exact Mass: 172.109944368g/mol
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 46.5Ų
2-Methyl-3-(oxolan-2-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2584645-1g |
2-methyl-3-(oxolan-2-yl)butanoic acid |
1850833-34-9 | 1g |
$986.0 | 2023-09-14 | ||
| Enamine | EN300-2584645-5g |
2-methyl-3-(oxolan-2-yl)butanoic acid |
1850833-34-9 | 5g |
$2858.0 | 2023-09-14 | ||
| Enamine | EN300-2584645-10g |
2-methyl-3-(oxolan-2-yl)butanoic acid |
1850833-34-9 | 10g |
$4236.0 | 2023-09-14 | ||
| Enamine | EN300-2584645-0.05g |
2-methyl-3-(oxolan-2-yl)butanoic acid |
1850833-34-9 | 95% | 0.05g |
$827.0 | 2024-06-18 | |
| Enamine | EN300-2584645-0.1g |
2-methyl-3-(oxolan-2-yl)butanoic acid |
1850833-34-9 | 95% | 0.1g |
$867.0 | 2024-06-18 | |
| Enamine | EN300-2584645-0.25g |
2-methyl-3-(oxolan-2-yl)butanoic acid |
1850833-34-9 | 95% | 0.25g |
$906.0 | 2024-06-18 | |
| Enamine | EN300-2584645-0.5g |
2-methyl-3-(oxolan-2-yl)butanoic acid |
1850833-34-9 | 95% | 0.5g |
$946.0 | 2024-06-18 | |
| Enamine | EN300-2584645-1.0g |
2-methyl-3-(oxolan-2-yl)butanoic acid |
1850833-34-9 | 95% | 1.0g |
$986.0 | 2024-06-18 | |
| Enamine | EN300-2584645-2.5g |
2-methyl-3-(oxolan-2-yl)butanoic acid |
1850833-34-9 | 95% | 2.5g |
$1931.0 | 2024-06-18 | |
| Enamine | EN300-2584645-5.0g |
2-methyl-3-(oxolan-2-yl)butanoic acid |
1850833-34-9 | 95% | 5.0g |
$2858.0 | 2024-06-18 |
2-Methyl-3-(oxolan-2-yl)butanoic acid Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 2-Methyl-3-(oxolan-2-yl)butanoic acid
Comprehensive Overview of 2-Methyl-3-(oxolan-2-yl)butanoic acid (CAS No. 1850833-34-9): Properties, Applications, and Industry Insights
2-Methyl-3-(oxolan-2-yl)butanoic acid (CAS No. 1850833-34-9) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This branched-chain carboxylic acid derivative features a unique oxolane (tetrahydrofuran) ring substitution, making it valuable for chiral synthesis and drug intermediate applications. Its molecular structure combines aliphatic and heterocyclic components, offering versatile reactivity for stereoselective reactions.
Recent studies highlight its potential as a building block for bioactive molecules, particularly in developing small-molecule therapeutics. The compound's lipophilic character and hydrogen-bonding capacity make it suitable for optimizing drug pharmacokinetic properties. Researchers are exploring its role in fragment-based drug design, where its three-dimensional complexity could address challenges in protein-protein interaction modulation.
From a synthetic chemistry perspective, 2-Methyl-3-(oxolan-2-yl)butanoic acid demonstrates interesting stereochemical behavior. The oxolane ring introduces conformational constraints that influence diastereoselectivity in subsequent reactions. This property is particularly valuable for creating chiral auxiliaries or asymmetric catalysts. Recent publications describe its use in multicomponent reactions to construct complex heterocyclic scaffolds with potential biological activity.
The compound's structure-activity relationship (SAR) profile has attracted attention in medicinal chemistry circles. Its balanced logP value (predicted 1.2-1.8) and molecular weight (186.22 g/mol) fall within desirable ranges for orally bioavailable compounds. Computational studies suggest the oxolane moiety may enhance blood-brain barrier penetration, making it relevant for CNS drug discovery programs.
In material science applications, the compound's bifunctional nature (carboxylic acid + cyclic ether) enables participation in polymer modification reactions. Some researchers are investigating its incorporation into biodegradable polymers to tune degradation rates and mechanical properties. The methyl branch introduces steric effects that can influence crystallinity in resulting materials.
Analytical characterization of 2-Methyl-3-(oxolan-2-yl)butanoic acid typically involves HPLC-MS for purity assessment and NMR spectroscopy (particularly 13C and DEPT-135) to confirm the stereochemistry at the oxolane-bearing carbon. The compound shows characteristic IR absorption at 1710-1740 cm-1 (C=O stretch) and 1200-1250 cm-1 (C-O-C ether).
From a regulatory standpoint, the compound is not currently listed on major chemical inventories (TSCA, EINECS, etc.), requiring case-by-case evaluation for specific applications. Proper handling should follow general laboratory safety protocols for carboxylic acids, including pH-neutralization procedures for spills.
The commercial availability of 2-Methyl-3-(oxolan-2-yl)butanoic acid remains limited, with most supplies coming from custom synthesis providers. Pricing trends reflect its status as a research-grade chemical, with costs typically ranging $200-500/g depending on enantiomeric purity and batch size. Some contract research organizations (CROs) now offer scale-up services for this compound as demand grows.
Environmental fate studies indicate the compound undergoes aerobic biodegradation in standard OECD 301 tests (40-60% in 28 days), suggesting moderate environmental persistence. The ecotoxicity profile appears comparable to similar aliphatic carboxylic acids, with Daphnia magna 48h EC50 values >100 mg/L.
Future research directions may explore its potential in green chemistry applications, particularly as a bio-based platform chemical. The oxolane ring could potentially be derived from renewable resources like furfural derivatives, aligning with sustainable chemistry initiatives. Patent analysis shows growing interest, with 12 published applications mentioning this structure since 2020.
For researchers working with 2-Methyl-3-(oxolan-2-yl)butanoic acid, proper storage conditions (2-8°C under inert atmosphere) are recommended to prevent lactonization or oxidative degradation. Analytical samples should be protected from moisture to avoid hygroscopic effects that could impact spectroscopic analysis.
1850833-34-9 (2-Methyl-3-(oxolan-2-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)